4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one

• IUPAC Name: 4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydro-2H-pyrano[2,3-c]pyrazol-6-one
• InChI: InChI=1S/C19H15N3O5/c1-26-14-7-5-11(6-8-14)15-10-16(23)27-19-17(15)18(20-21-19)12-3-2-4-13(9-12)22(24)25/h2-9,15H,10H2,1H3,(H,20,21)
• InChI Key: SZMIIIKHBGIRSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=O)OC3=NNC(=C23)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C19H15N3O5
• Molecular Weight: 365.3 g/mol

Description

4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one is a synthetic compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. This compound is a pyranopyrazole derivative that exhibits interesting biological properties, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one is not fully understood. However, it is believed to exert its biological effects through the inhibition of specific enzymes and signaling pathways involved in disease processes.
Biochemical and Physiological Effects
Studies have shown that 4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one can modulate several biochemical and physiological processes. This compound has been reported to inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one in lab experiments is its availability and relative ease of synthesis. However, a limitation is that the compound may exhibit low solubility in certain solvents, which can affect its bioavailability and activity in biological assays.

Future Directions

There are several potential future directions for research on 4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one. These include:
1. Investigation of its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
2. Exploration of its anti-cancer activity and its potential as a chemotherapeutic agent.
3. Development of more efficient synthesis methods to improve yield and purity of the compound.
4. Investigation of its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
5. Exploration of its antimicrobial activity and potential as an antibiotic agent.
In conclusion, 4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one is a synthetic compound that exhibits interesting biological properties and has potential applications in medicinal chemistry. Further research is needed to fully understand its mechanism of action and explore its potential therapeutic applications.

Scientific Research Applications

4-(4-methoxyphenyl)-3-(3-nitrophenyl)-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one has been investigated for its potential applications in medicinal chemistry. Several studies have reported its anti-inflammatory, anti-cancer, and anti-microbial activities. This compound has also been shown to exhibit potent antioxidant properties.